2-(2,6-Dimethylphenyl)acetaldehyde

• IUPAC Name: 2-(2,6-dimethylphenyl)acetaldehyde
• InChI: InChI=1S/C10H12O/c1-8-4-3-5-9(2)10(8)6-7-11/h3-5,7H,6H2,1-2H3
• InChI Key: VUEHAUDFVQWQKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)CC=O
• Molecular Formula: C10H12O
• DSSTOX Substance ID: DTXSID50695182
• Molecular Weight: 148.20 g/mol
• CAS RN: 27843-11-4

Description

2-(2,6-Dimethylphenyl)acetaldehyde is a chemical compound with the molecular formula C10H12O. It is also known by other names such as (2,6-Dimethylphenyl)acetaldehyde and Benzeneacetaldehyde.

Molecular Structure Analysis

The molecular structure of 2-(2,6-Dimethylphenyl)acetaldehyde can be represented by the InChI code: 1S/C10H10O2/c1-7-4-3-5-8(2)10(7)9(12)6-11/h3-6H,1-2H3. This indicates that the compound has 10 carbon atoms, 10 hydrogen atoms, and 2 oxygen atoms.

Scientific Research Applications

Protection of Carboxylic Acids

The compound 2-(2-aminophenyl)-acetaldehyde dimethyl acetal, closely related to 2-(2,6-Dimethylphenyl)acetaldehyde, has been synthesized and utilized for the protection of carboxylic acids. This process involves the formation of amides from the amine and carboxylic acids, which are stable under basic conditions. These protected carboxylic acids can be regenerated into their original form by conversion into indolylamides and subsequent hydrolysis (Arai et al., 1998).

Oxidation of Phenols

In a study on the oxidation of phenols, 2,4,6-Trimethylphenol, a derivative of 2,6-dimethylphenol, was efficiently oxidized to the corresponding p-hydroxybenzaldehyde using a copper(II) complex catalyst/O2 system. This process is believed to involve a quinone methide intermediate, with acids playing a crucial role in the oxidation process (Takehira et al., 1991).

DNA Adduct Formation

Research has identified several stable DNA adducts formed by acetaldehyde, including N2-ethylidenedeoxyguanosine and others. These findings are significant in understanding the mutagenic and carcinogenic properties of acetaldehyde (Wang et al., 2000).

Synthesis of Tetrahydro-Pyrazinoisoquinolinediones

Acetaldehyde dimethyl acetals have been used in the synthesis of N-methoxyalkyl derivatives, which are precursors for tetrahydroisoquinoline antitumor antibiotics (González et al., 2003).

Assay of Blood Acetaldehyde

A sensitive method for assaying blood acetaldehyde involves using 2-diphenylacetyl-1,3-indandione-1-azine derivative for fluorescence detection. This method is significant for medical diagnostics and research (Rideout et al., 1986).

Methanol-to-Hydrocarbons Conversion

In the conversion of methanol to hydrocarbons on MFI-type zeolites, cofeeding acetaldehyde resulted in an increased selectivity toward ethene and methylbenzenes. This process is crucial in industrial chemistry (Khare et al., 2016).

Carcinogenesis in Squamous Epithelium

Acetaldehyde causes DNA damage leading to mutations and carcinogenesis in squamous epithelium. Understanding this mechanism is crucial for cancer research (Mizumoto et al., 2017).

Synthesis routes and methods

Procedure details

Concentrated HCl (35 mL, 420 mmol) was slowly added to water (55 mL) and then 2-(2-methoxyvinyl)-1,3-dimethylbenzene (11.2 g, 69.0 mmol) in dioxane (35 mL) was added in one portion. The biphasic mixture was heated to reflux for 16 h, cooled to room temperature and extracted with ethyl acetate (3×100 mL). After drying over sodium sulfate, filtering and removing the solvent under reduced pressure, the crude material was purified by bulb-to-bulb distillation (100° C., 93 mbar) to give 8.8 g (86%) of 2-(2,6-dimethylphenyl)acetaldehyde as a white solid. The product was confirmed by GC/MS and NMR.